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Compound of Interest

Compound Name: 3-Nitrobenzaldoxime

Cat. No.: B1599414

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-Nitrobenzaldoxime. The information is intended to support researchers,
scientists, and professionals in the field of drug development in the safe handling, storage, and
disposal of this chemical compound.

Chemical and Physical Properties

3-Nitrobenzaldoxime is an organic compound with the molecular formula C7HeN20s. It is a
derivative of benzaldehyde and finds use as an intermediate in various chemical syntheses.
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Property Value Source
Molecular Formula C7HeN20s3
Molecular Weight 166.13 g/mol

White to light yellow
Appearance

powder/crystal

Melting Point 121 °C

CAS Number 3717-29-1
N-[(3-

IUPAC Name nitrophenyl)methylidene]hydro
xylamine

Hazard Identification and Classification

3-Nitrobenzaldoxime is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to its irritant properties.

GHS Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity _
) H335: May cause respiratory
— Single Exposure 3 L
) L irritation
(Respiratory tract irritation)

Signal Word: Warning

Hazard Pictograms:
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Toxicological Data

Comprehensive toxicological data for 3-Nitrobenzaldoxime, such as specific LD50 and LC50
values, are not readily available in the public domain. However, the GHS classification
indicates that the substance is an irritant upon contact with skin, eyes, and the respiratory
system.

For the structurally related compound, 3-Nitrobenzaldehyde, the following acute toxicity data is

available:
Route of Exposure Species Value
Oral Rat LD50: 1075 mg/kg[1]

Disclaimer: This data is for 3-Nitrobenzaldehyde and not 3-Nitrobenzaldoxime. While the
nitroaromatic substructure is shared, the toxicological properties of the two compounds may
differ. This information is provided for context only and should not be used as a direct substitute
for the toxicological data of 3-Nitrobenzaldoxime.

The general toxicological effects of aromatic nitro compounds can include systemic effects
such as methemoglobinemia, leading to headaches, cardiac dysrhythmias, a drop in blood
pressure, and cyanosis (a bluish discoloration of the skin). Aldehydes, in general, are known to
cause irritation to the skin, eyes, and mucous membranes.

Handling Precautions and Personal Protective
Equipment (PPE)

Given the hazardous nature of 3-Nitrobenzaldoxime, strict adherence to safety protocols is
mandatory to prevent exposure and ensure a safe working environment.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
 Skin Protection:

o Wear a lab coat or chemical-resistant apron.

o Handle with impervious gloves (e.g., nitrile, neoprene). Inspect gloves before use and
dispose of contaminated gloves properly.

e Respiratory Protection: If working with the powder outside of a fume hood or if dust is
generated, use a NIOSH-approved respirator with a particulate filter.

Hygiene Measures:

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

* Remove contaminated clothing and wash it before reuse.

First Aid Measures

In case of exposure to 3-Nitrobenzaldoxime, immediate medical attention may be required.

» After Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, seek medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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Storage and Disposal

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.
e Do not allow the chemical to enter drains or waterways.

Experimental Protocols
Representative Synthesis of a Nitrobenzaldoxime

The following is a representative experimental protocol for the synthesis of a
nitrobenzaldoxime, adapted from a procedure for the synthesis of o-nitrobenzaldoxime. This
procedure can be modified for the synthesis of 3-Nitrobenzaldoxime using 3-
nitrobenzaldehyde as the starting material.

Materials:

3-Nitrobenzaldehyde

Hydroxylamine hydrochloride

Methanol

Water

Procedure:
» Dissolve 3-Nitrobenzaldehyde in methanol in a reaction flask.

e Prepare an aqueous solution of hydroxylamine hydrochloride.
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» Slowly add the hydroxylamine hydrochloride solution to the stirred solution of 3-
Nitrobenzaldehyde.

» Maintain the reaction temperature at approximately 30°C with cooling if necessary.
 Stir the reaction mixture for a few hours at this temperature.
» After the reaction is complete, dilute the mixture with water to precipitate the product.

« Filter the resulting solid, wash with water, and dry to obtain 3-Nitrobenzaldoxime.

Standardized Safety Testing Methodologies

While specific experimental reports on the safety testing of 3-Nitrobenzaldoxime are not
available, the following are descriptions of the standardized methodologies that would be
employed to assess its skin and eye irritation potential.

Skin Irritation Testing (based on OECD Guideline 404):

The in vivo skin irritation test typically involves the application of the test substance to the
shaved skin of a rabbit. The site of application is observed for signs of erythema (redness) and
edema (swelling) at specified intervals. In vitro methods using reconstructed human epidermis
models are now widely used to reduce or replace animal testing.

Eye Irritation Testing (based on OECD Guideline 405):

The in vivo eye irritation test involves instilling the test substance into the conjunctival sac of
one eye of a rabbit, with the other eye serving as a control. The eyes are examined for corneal
opacity, iritis, and conjunctival redness and chemosis (swelling) at specific time points. As with
skin irritation testing, in vitro and ex vivo methods (e.g., Bovine Corneal Opacity and
Permeability test) are increasingly used.

Diagrams
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Caption: A simplified workflow for the synthesis of 3-Nitrobenzaldoxime.
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Safety Assessment Logic
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Caption: A logical workflow for the safety assessment of a chemical compound.
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Proposed Toxicity Pathway
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Caption: A proposed general pathway for the irritant effects of 3-Nitrobenzaldoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 3-Nitrobenzaldoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599414+#safety-data-sheet-and-handling-
precautions-for-3-nitrobenzaldoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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